Cas no 15839-38-0 (2-(dimethoxymethyl)cyclohexan-1-one)

• Product Name: 2-(dimethoxymethyl)cyclohexan-1-one
• CAS No: 15839-38-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1336988
• PubChem ID: 10931885
• Update Time: 2025-08-05

2-(dimethoxymethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(dimethoxymethyl)-
• 2-(dimethoxymethyl)cyclohexan-1-one
• 15839-38-0
• EN300-154084
• AKOS015906173
• 2-(dimethoxymethyl)cyclohexanone
• 2-(dimethoxy-methyl)-cyclohexan-1-one
• SCHEMBL21549950

• Inchi： 1S/C9H16O3/c1-11-9(12-2)7-5-3-4-6-8(7)10/h7,9H,3-6H2,1-2H3
• InChI Key： UVTSUSLMEDDPHJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(CCCC1)=O)OC

Computed Properties

• Exact Mass: 344.23838
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 44.76

Additional information on 2-(dimethoxymethyl)cyclohexan-1-one

Introduction to 2-(dimethoxymethyl)cyclohexan-1-one (CAS No. 15839-38-0)

2-(dimethoxymethyl)cyclohexan-1-one, identified by its Chemical Abstracts Service (CAS) number 15839-38-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexanone backbone modified with dimethoxymethyl substituents, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-(dimethoxymethyl)cyclohexan-1-one consists of a cyclohexane ring functionalized with a ketone group at the 1-position and two methoxy groups attached to the same carbon atom via a methyl group. This unique arrangement imparts distinct reactivity and steric effects, making it a valuable intermediate in various chemical transformations. The presence of the dimethoxymethyl group enhances the compound's ability to participate in nucleophilic substitution reactions, particularly in the synthesis of more complex molecules.

In recent years, 2-(dimethoxymethyl)cyclohexan-1-one has been explored for its role in the development of novel pharmaceutical agents. Its structural motif is reminiscent of several bioactive compounds, suggesting potential applications in medicinal chemistry. For instance, researchers have investigated its utility as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to undergo selective functionalization allows for the creation of derivatives with tailored biological activities.

One of the most compelling aspects of 2-(dimethoxymethyl)cyclohexan-1-one is its application in asymmetric synthesis. The chiral environment provided by the cyclohexane ring enables the preparation of enantiomerically pure compounds, which are crucial for many pharmaceutical applications. Recent studies have demonstrated its use in catalytic processes that facilitate enantioselective transformations, contributing to the efficient synthesis of chiral intermediates for drug discovery.

The compound's reactivity also makes it a valuable tool in polymer chemistry. Researchers have leveraged 2-(dimethoxymethyl)cyclohexan-1-one to develop novel polymers with enhanced mechanical properties and biodegradability. These materials are particularly relevant in industries requiring sustainable solutions, such as packaging and medical devices. The incorporation of this compound into polymer backbones has shown promise in creating materials with improved thermal stability and chemical resistance.

From an industrial perspective, 2-(dimethoxymethyl)cyclohexan-1-one has been incorporated into various manufacturing processes due to its compatibility with standard synthetic protocols. Its relatively high stability under ambient conditions simplifies handling and storage, making it an attractive choice for large-scale production. Additionally, its role as a building block in fine chemical synthesis has positioned it as a key component in supply chains serving pharmaceutical and specialty chemical industries.

The environmental impact of using 2-(dimethoxymethyl)cyclohexan-1-one has also been a point of interest. Efforts have been made to optimize synthetic routes that minimize waste generation and energy consumption. Green chemistry principles have guided these initiatives, ensuring that processes align with sustainable practices while maintaining high yields and purity standards. Such advancements are critical for reducing the ecological footprint of chemical manufacturing.

Future research directions for 2-(dimethoxymethyl)cyclohexan-1-one include exploring its potential in drug delivery systems. The compound's ability to form stable complexes with other molecules could be exploited to create targeted delivery mechanisms for therapeutic agents. This approach holds promise for enhancing drug efficacy while reducing side effects, particularly in treatments requiring precise localization within biological systems.

In conclusion, 2-(dimethoxymethyl)cyclohexan-1-one (CAS No. 15839-38-0) represents a multifaceted compound with significant implications across organic chemistry, pharmaceutical research, and material science. Its unique structural features enable diverse applications, from synthesizing bioactive molecules to developing advanced polymers. As research continues to uncover new possibilities, this compound is poised to remain a cornerstone in innovative chemical solutions.